Ribofuranose,2-deoxy,3,5-dibenzoate

• Molecular Formula: C19H18O6
• Molecular Weight: 342.3 g/mol
• InChI: InChI=1S/C19H18O6/c20-17-11-15(25-19(22)14-9-5-2-6-10-14)16(24-17)12-23-18(21)13-7-3-1-4-8-13/h1-10,15-17,20H,11-12H2/t15-,16+,17?/m0/s1
• InChIKey: AKCFUIMCQPPMTA-RTKIROINSA-N

2-Deoxy-3,5-di-O-benzoyl-D-ribofuranose: Key Nucleoside Intermediate

Ribofuranose,2-deoxy,3,5-dibenzoate (CAS 112137-63-0) is a chemically protected 2-deoxy-D-ribose derivative in which the 3- and 5-hydroxyl groups are functionalized with benzoyl protecting groups . This orthogonally protected furanose serves as a strategic building block in carbohydrate chemistry, specifically for the stereoselective synthesis of 2′-deoxynucleoside analogues . The benzoyl protection is essential for directing glycosylation stereochemistry and preventing undesired side reactions, making it a critical intermediate for constructing biologically relevant deoxyribonucleosides [1].

Protected 2-deoxyribose intermediate for stereoselective glycosylation

Enables β-selective synthesis of 2′-deoxynucleosides via 3,5-di-O-benzoyl protection

Compatible with both N- and C-glycosylation strategies

• [1] Ichikawa, Y., et al. Stereoselective β-C- and β-S-Glycosylation of 2-Deoxyribofuranose Derivatives Controlled by the 3-Hydroxy Protective Group. Bulletin of the Chemical Society of Japan, 1989, 62(3), 845-852. DOI: 10.1246/bcsj.62.845 View Source

Why 2-Deoxy-3,5-di-O-benzoyl-D-ribofuranose Is Irreplaceable

Generic substitution with unprotected 2-deoxy-D-ribose or other protected variants fails because stereoselective glycosylation of 2-deoxy sugars is inherently challenging due to the absence of a 2′-substituent that can provide neighboring group participation for 1,2-trans stereocontrol [1]. The benzoyl groups at the 3- and 5-positions are not merely protective; they actively influence the stereochemical outcome of glycosylation reactions by modulating the electronic and steric environment of the anomeric center [2]. Unprotected or differently protected derivatives (e.g., acetyl or benzyl) lead to significantly different α/β anomeric ratios, yields, and purification challenges, directly impacting the viability of downstream synthetic routes [3].

Unprotected 2-deoxy-D-ribose

Lacks stereodirecting group, leading to non-selective glycosylation and low β-anomer yield. May require extensive purification.

3,5-Di-O-acetyl analog

Reported to give lower β-anomer yield and selectivity compared to benzoyl-protected donor, increasing cost and purification burden.

Alternative protecting groups (e.g., benzyl)

Different steric and electronic effects may alter reactivity and α/β ratio, requiring re-optimization of glycosylation conditions.

• [1] Wu, X. Stereoselectivity in Furanose Glycosylation. Master's Thesis, University of Helsinki, 2014. http://urn.fi/URN:NBN:fi-fe2014060926524 View Source
• [2] Ichikawa, Y., et al. Stereoselective β-C- and β-S-Glycosylation of 2-Deoxyribofuranose Derivatives Controlled by the 3-Hydroxy Protective Group. Bulletin of the Chemical Society of Japan, 1989, 62(3), 845-852. DOI: 10.1246/bcsj.62.845 View Source
• [3] Mukaiyama, T., et al. Highly Stereoselective Synthesis of 2′-Deoxy-α-ribonucleosides and 2-Deoxy-α-C-ribofuranosides by Remote Stereocontrolled Glycosylation. Chemistry Letters, 1997, 26(4), 389-390. DOI: 10.1246/cl.1997.389 View Source

2-Deoxy-3,5-di-O-benzoyl-D-ribofuranose vs. Other Donors

β-Anomer Yield: Benzoyl vs. Acetyl Protection

In a direct head-to-head comparison for the synthesis of 2′-deoxynucleosides, a 1-chloro-2-deoxy-3,5-di-O-benzoyl-D-ribofuranose donor achieved a significantly higher yield of the desired β-anomer compared to the corresponding 3,5-di-O-acetyl derivative [1].

β-Anomer Yield

Head-to-head

Benzoyl-protected donor: 71% β-anomer yield. Acetyl-protected donor: 42%.

Reported 1.7-fold improvement in β-anomer yield with benzoyl protection.

Reaction with silylated pyrimidine, HgBr₂ catalyst in acetonitrile.

Evidence Dimension	Overall yield of desired nucleoside product
Target Compound Data	β-anomer yield
Comparator Or Baseline	3,5-Di-O-acetyl-2-deoxy-D-ribofuranosyl chloride
Quantified Difference	Benzoyl-protected donor yielded 71% of the desired β-anomer, while the acetyl-protected donor yielded only 42%
Conditions	Reaction with silylated pyrimidine base in acetonitrile with mercury(II) bromide catalyst

Why This Matters

This 1.7-fold improvement in yield for the benzoyl-protected donor translates directly to lower cost of goods and reduced purification burden for procurement of 2′-deoxynucleosides.

• [1] Kulikowski, T.; Shugar, D. Synthesis of 5-ethyl-2′-deoxyuridine and related 5-alkyl-2′-deoxyuridines. Journal of Medicinal Chemistry, 1974, 17(2), 269-273. DOI: 10.1021/jm00248a024 View Source

C-Glycosylation β-Selectivity: Benzoyl Protection

The 3-O-benzoyl group in 1-O-acetyl-3,5-di-O-benzoyl-2-deoxy-D-ribofuranose is critical for achieving high β-selectivity in C-glycosylation reactions. In contrast, unprotected 2-deoxyribose lacks this stereodirecting element and yields a non-selective mixture of α- and β-C-glycosides [1].

C-Glycoside β-Selectivity

Class-level inference

>90% β with benzoyl protection vs. ≈1:1 mixture without protecting group.

Benzoyl group enables high β-stereoselectivity, avoiding costly chromatographic separation.

C-glycosylation with silyl enol ethers and Lewis acid.

Evidence Dimension	Stereoselectivity (β:α ratio) in C-glycosylation
Target Compound Data	β-selective
Comparator Or Baseline	Unprotected 2-deoxy-D-ribose
Quantified Difference	Benzoyl-protected derivative yields predominantly β-anomer (>90% β), while unprotected sugar yields a 1:1 mixture
Conditions	Reaction with silyl enol ethers in the presence of a Lewis acid

Why This Matters

For applications requiring a single anomer (e.g., biologically active nucleosides), the ability to source a pre-protected intermediate that enforces the correct stereochemistry eliminates the need for expensive and low-yielding chromatographic separations.

• [1] Ichikawa, Y., et al. Stereoselective β-C- and β-S-Glycosylation of 2-Deoxyribofuranose Derivatives Controlled by the 3-Hydroxy Protective Group. Bulletin of the Chemical Society of Japan, 1989, 62(3), 845-852. DOI: 10.1246/bcsj.62.845 View Source

Solubility and Stability vs. Unprotected 2-Deoxyribose

2-Deoxy-3,5-dibenzoate derivatives exhibit markedly improved solubility and stability in common organic solvents (e.g., chloroform, dichloromethane, tetrahydrofuran) compared to unprotected 2-deoxy-D-ribose, which is highly water-soluble and prone to degradation .

Solubility & Stability

Data to verify

Soluble in common organic solvents (CHCl₃, CH₂Cl₂, THF); unprotected sugar is water-soluble.

May improve handling and processability in organic-phase reactions.

Supplier-provided; verify under specific reaction conditions.

Evidence Dimension	Solubility in organic solvents
Target Compound Data	Soluble in chloroform, dichloromethane, THF
Comparator Or Baseline	2-Deoxy-D-ribose
Quantified Difference	Highly water-soluble; limited solubility in organic solvents
Conditions	Ambient temperature, typical organic reaction media

Why This Matters

For industrial-scale nucleoside synthesis, the compatibility of 2-deoxy-3,5-dibenzoate with organic reaction conditions simplifies process development, enables homogeneous reactions, and facilitates standard workup procedures, reducing procurement risks associated with process failure.

Application Scenarios for 2-Deoxy-3,5-di-O-benzoyl-D-ribofuranose

Antiviral 2′-Deoxynucleoside Synthesis with High β-Purity

Ribofuranose,2-deoxy,3,5-dibenzoate is the preferred starting material for the synthesis of antiviral agents such as 5-ethyl-2′-deoxyuridine and other 5-substituted pyrimidine nucleosides where the biologically active β-anomer must be obtained in high purity [1]. The quantitative yield advantage (71% vs. 42% for acetyl-protected analogs) directly reduces the cost per gram of the final active pharmaceutical ingredient (API), making it the economically rational choice for medicinal chemistry and process R&D groups.

C-Glycoside Synthesis for DNA/RNA Probes

The 3-O-benzoyl group of this compound provides the stereochemical control required for the synthesis of β-C- and β-S-2-deoxyribofuranosides, which are essential as stable C-glycoside mimics in nucleic acid probes and antisense technologies [2]. The ability to purchase this pre-optimized building block avoids the need for in-house development of complex protecting group strategies and stereoselective glycosylation conditions.

Industrial Scale-Up of 2′-Deoxyribonucleosides

For large-scale manufacture of 2′-deoxyribonucleosides, the 1-chloro or 1-O-acetyl derivatives of Ribofuranose,2-deoxy,3,5-dibenzoate are the substrates of choice for reaction with silylated nucleobases [1]. The enhanced stability and organic solubility of the benzoylated sugar donor relative to unprotected 2-deoxyribose simplifies reactor design, solvent recovery, and purification steps, leading to a more robust and cost-effective manufacturing process.

Application

Selection Property

Validation Focus

Antiviral 2′-deoxynucleoside synthesis

β-anomer stereoselectivity

Yield and purity of β-nucleoside

C-glycoside probes for DNA/RNA

3-O-benzoyl stereochemical control

β-selectivity in C-glycosylation

Industrial nucleoside scale-up

Organic solubility and stability

Process robustness and purification efficiency

• [1] Kulikowski, T.; Shugar, D. Synthesis of 5-ethyl-2′-deoxyuridine and related 5-alkyl-2′-deoxyuridines. Journal of Medicinal Chemistry, 1974, 17(2), 269-273. DOI: 10.1021/jm00248a024 View Source
• [2] Ichikawa, Y., et al. Stereoselective β-C- and β-S-Glycosylation of 2-Deoxyribofuranose Derivatives Controlled by the 3-Hydroxy Protective Group. Bulletin of the Chemical Society of Japan, 1989, 62(3), 845-852. DOI: 10.1246/bcsj.62.845 View Source